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Compound of Interest

Compound Name: Diallyl Disulfide

Cat. No.: B194250

Introduction

Diallyl disulfide (DADS) is a prominent organosulfur compound derived from garlic (Allium
sativum). It is formed from the enzymatic breakdown of alliin into allicin, which is unstable and
quickly transforms into various sulfur-rich compounds, including DADS.[1] For centuries, garlic
has been recognized in traditional medicine for its therapeutic properties, particularly in treating
infectious diseases.[2] Modern scientific investigation has identified DADS as a major
contributor to garlic's broad-spectrum biological activities, which encompass anti-inflammatory,
antioxidant, anticancer, and potent antimicrobial effects.[2][3] This technical guide provides a
comprehensive overview of the antimicrobial spectrum of DADS against a range of pathogens,
details its mechanisms of action, presents key experimental protocols for its evaluation, and
summarizes quantitative efficacy data.

Antimicrobial Spectrum and Potency

Diallyl disulfide exhibits significant inhibitory activity against a wide array of pathogenic
microorganisms, including Gram-positive and Gram-negative bacteria, as well as fungi. The
presence of the allyl group (CH2=CHCH?:) is considered crucial for its antimicrobial efficacy.[4]
[5] Its activity has been documented against clinically relevant pathogens, including methicillin-
resistant Staphylococcus aureus (MRSA) and the stomach ulcer-causing bacterium
Helicobacter pylori.[2][6]
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Data Presentation: Quantitative Antimicrobial Activity

The antimicrobial potency of DADS is typically quantified by the Minimum Inhibitory
Concentration (MIC), which represents the lowest concentration of the compound that prevents
visible microbial growth. The following tables summarize the MIC values of DADS against
various bacterial and fungal pathogens as reported in the literature.

Table 1: Antibacterial Activity of Diallyl Disulfide (DADS)

Pathogen Strain MIC (pg/mL) Reference
Staphylococcus .

(Not Specified) 12 - 49 [4]
aureus
Listeria

(Food Isolate) 100 [7]
monocytogenes
Staphylococcus

(Food Isolate) 200 [7]
aureus
Salmonella

. (Food Isolate) 400 [7]

Typhimurium

| Escherichia coli | ©157:H7 | 800 |[7] |

Note: Some studies report inhibition zones instead of MIC values. For instance, an inhibition
zone of 11.4 mm was observed for E. coli and 21.9 mm for P. aeruginosa.[4]

Table 2: Antifungal Activity of Diallyl Disulfide (DADS)

Pathogen Strain(s) MIC (pg/mL) MFC (ug/mL) Reference
Candida LABMIC 0104,

) 250 [8]
albicans LABMIC 0105

| Candida albicans | ATCC 90028 | 250 | 250 |[8] |

MFC: Minimum Fungicidal Concentration
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Mechanisms of Antimicrobial Action

DADS employs a multi-targeted approach to exert its antimicrobial effects, which may
contribute to a lower likelihood of microbial resistance development.[9] Key mechanisms
include the disruption of cell membrane integrity, inhibition of bacterial communication (quorum
sensing), and interference with critical cellular signaling pathways.

Disruption of Cell Membrane Integrity

One of the primary antibacterial mechanisms of DADS and related garlic compounds involves
compromising the structural integrity of the microbial cell membrane.[9] Treatment with DADS
leads to a dose- and time-dependent leakage of intracellular components, such as proteins.[9]
Electron microscopy studies have visually confirmed this, showing significant deformation,
bubbling, and damage to the cell membrane of bacteria like Bacillus cereus following exposure
to DADS.[9] This disruption of the membrane barrier ultimately leads to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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